Cerium titanium tetraoxide
Overview
Description
Cerium titanium tetraoxide (CTO) is a novel nanomaterial that has gained significant attention in recent years due to its unique physicochemical properties. CTO is a composite material composed of cerium oxide (CeO2) and titanium dioxide (TiO2) in a 1:1 ratio. The combination of these two materials results in a synergistic effect, where the properties of each material are enhanced. CTO has been extensively studied for its potential applications in various fields, including catalysis, energy storage, and biomedical applications.
Mechanism of Action
The mechanism of action of Cerium titanium tetraoxide is complex and depends on the specific application. In catalysis, Cerium titanium tetraoxide acts as a photocatalyst, where it absorbs light energy and generates electron-hole pairs. These electron-hole pairs can then react with water and oxygen to form reactive oxygen species, which can oxidize organic pollutants. In energy storage, Cerium titanium tetraoxide acts as an anode material, where it undergoes a reversible lithium-ion insertion and extraction process. In biomedical applications, Cerium titanium tetraoxide can be functionalized with various biomolecules to target specific cells or tissues.
Biochemical and physiological effects:
The biochemical and physiological effects of Cerium titanium tetraoxide are still being studied. However, it has been shown that Cerium titanium tetraoxide is biocompatible and non-toxic, making it a promising candidate for biomedical applications. Additionally, Cerium titanium tetraoxide has been shown to exhibit antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using Cerium titanium tetraoxide in lab experiments include its unique physicochemical properties, which can enhance the performance of various applications. Additionally, Cerium titanium tetraoxide is relatively easy to synthesize and can be functionalized with various biomolecules for targeted applications. The limitations of using Cerium titanium tetraoxide in lab experiments include the potential for aggregation and the need for specialized equipment for characterization.
Future Directions
There are many potential future directions for Cerium titanium tetraoxide research. In catalysis, Cerium titanium tetraoxide can be further optimized for the degradation of specific organic pollutants. In energy storage, Cerium titanium tetraoxide can be studied for its potential use in other types of batteries, such as sodium-ion batteries. In biomedical applications, Cerium titanium tetraoxide can be studied for its potential use in targeted drug delivery and imaging. Additionally, the toxicity and biocompatibility of Cerium titanium tetraoxide can be further studied to ensure its safety for use in humans.
Synthesis Methods
The synthesis of Cerium titanium tetraoxide can be achieved through various methods, including sol-gel, hydrothermal, and co-precipitation methods. The sol-gel method involves the hydrolysis of metal alkoxides in a solvent, followed by a condensation reaction to form a gel. The gel is then dried and calcined to obtain the final product. The hydrothermal method involves the use of high-pressure and high-temperature conditions to facilitate the formation of Cerium titanium tetraoxide. The co-precipitation method involves the simultaneous precipitation of cerium and titanium ions from a solution, followed by calcination to form Cerium titanium tetraoxide.
Scientific Research Applications
Cerium titanium tetraoxide has been extensively studied for its potential applications in various fields, including catalysis, energy storage, and biomedical applications. In catalysis, Cerium titanium tetraoxide has been shown to exhibit excellent photocatalytic activity, which can be utilized for the degradation of organic pollutants in wastewater treatment. In energy storage, Cerium titanium tetraoxide has been studied as an anode material for lithium-ion batteries, where it has shown excellent electrochemical performance. In biomedical applications, Cerium titanium tetraoxide has been studied for its potential use as an imaging agent and drug delivery system.
properties
IUPAC Name |
cerium;oxygen(2-);titanium |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ce.O.Ti/q;-2; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSAUZPCQPNZOKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[Ti].[Ce] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CeOTi-2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.982 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cerium titanium tetraoxide | |
CAS RN |
52014-82-1 |
Source
|
| Record name | Cerium titanium oxide (CeTiO4) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052014821 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cerium titanium oxide (CeTiO4) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cerium titanium tetraoxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.352 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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